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Compound of Interest

Compound Name: Pfaffic acid

Cat. No.: B1221239 Get Quote

Introduction

Pfaffic acid is a nortriterpenoid saponin and a key bioactive marker found in the roots of

Hebanthe eriantha, commonly known as Brazilian Ginseng.[1][2] The pharmacological interest

in this plant, including its potential anti-tumor activity, is largely attributed to pfaffic acid and its

glycosidic derivatives, known as pfaffosides.[2][3] Pfaffic acid serves as a crucial marker to

differentiate H. eriantha from other species that are also marketed as Brazilian Ginseng.[2]

The analysis and quantification of pfaffic acid present significant challenges. The compound

lacks a strong chromophore, which limits the sensitivity of UV-Vis detection in High-

Performance Liquid Chromatography (HPLC).[1] Furthermore, the lack of a commercially

available analytical standard for pfaffic acid significantly complicates the quality control of raw

materials and finished products derived from Brazilian Ginseng.[1][4] This document provides

detailed protocols for the isolation, quantification, and identification of pfaffic acid to support

researchers, scientists, and drug development professionals in establishing reliable analytical

standards.

Physicochemical Properties

A thorough understanding of the physicochemical properties of pfaffic acid is fundamental for

the development of analytical methods.
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Property Value Reference

Molecular Formula C₂₉H₄₄O₃ [5]

Molecular Weight 440.7 g/mol [5]

IUPAC Name

(1R,2S,4S,5S,8R,10S,14R,15

R,18S,20R)-18-hydroxy-

1,2,8,15,19,19-

hexamethylhexacyclo[12.8.0.0²

,¹¹.0⁴,⁸.0⁵,¹⁰.0¹⁵,²⁰]docos-11-

ene-5-carboxylic acid

[5]

Melting Point 279–281.5 °C [1]

Optical Rotation
[α]D²² = +84.9 (0.72 mg/ml,

CHCl₃)
[1]

Experimental Protocols
Protocol 1: Isolation and Purification of Pfaffic Acid from
Hebanthe eriantha Roots
This protocol describes a method to obtain pfaffic acid at a high purity (98.5%), which can

then be used as a primary analytical standard.[1][4] The process involves extraction, acid

hydrolysis to cleave the sugar moieties from pfaffosides, fractionation, and final purification by

preparative HPLC.[4]

Workflow for Pfaffic Acid Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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